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Compound of Interest

Compound Name: STC314

Cat. No.: B15563471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
STC314 is a novel investigational drug that functions as a polyanionic agent designed to

neutralize the pathological effects of extracellular histones.[1] Extracellular histones are

released from damaged or dying cells during various inflammatory conditions, such as sepsis

and acute lung injury, where they act as damage-associated molecular patterns (DAMPs).[2][3]

By binding to and neutralizing these histones, STC314 inhibits downstream inflammatory

signaling, cellular damage, and organ dysfunction.[1] These application notes provide detailed

protocols and guidance on the use of appropriate positive and negative controls for in vitro

experiments investigating the anti-inflammatory, anti-apoptotic, and metabolic effects of

STC314.

Mechanism of Action of Extracellular Histones and
STC314 Intervention
Extracellular histones exert their cytotoxic effects through various mechanisms, including the

activation of inflammatory signaling pathways and the induction of apoptosis. STC314, by

electrostatically interacting with and neutralizing these histones, is expected to mitigate these

downstream effects.[1]
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Experimental Workflow

1. Seed Macrophages

2. Pre-treat with STC314 or Controls

3. Stimulate with LPS

4. Incubate

5. Collect Supernatant and/or Cell Lysate

6. Analyze Inflammatory Markers
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Experimental Workflow

1. Seed Cells

2. Treat with STC314 and/or Controls

3. Induce Apoptosis

4. Incubate

5. Stain for Apoptosis Markers

6. Analyze by Flow Cytometry or Microscopy
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Experimental Workflow

1. Seed Cells in Seahorse Plate

2. Treat with STC314 or Controls

3. Hydrate Sensor Cartridge

4. Load Injection Ports

5. Run Seahorse XF Analyzer

6. Analyze OCR and ECAR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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